Cas no 1783774-84-4 (2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol
• CAS No: 1783774-84-4
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 6021515
• PubChem ID: 105424207
• Update Time: 2025-06-11

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol
• 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethanol
• SCHEMBL20271183
• EN300-1949190
• 1783774-84-4
• JNDDLXRBHJRBSO-UHFFFAOYSA-N

• Inchi： 1S/C10H10F2O3/c11-10(12,6-13)7-1-2-8-9(5-7)15-4-3-14-8/h1-2,5,13H,3-4,6H2
• InChI Key： JNDDLXRBHJRBSO-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC2=C(C=1)OCCO2)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol

Research Brief on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol (CAS: 1783774-84-4)

Recent studies on the compound 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol (CAS: 1783774-84-4) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This compound, characterized by its difluoroethanol moiety attached to a benzodioxin ring, has garnered attention due to its unique physicochemical properties and its role in medicinal chemistry. Researchers have explored its utility in the development of pharmaceuticals targeting central nervous system (CNS) disorders, leveraging its ability to modulate neurotransmitter pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study utilized a multi-step synthetic route, with 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol serving as a critical building block. The resulting analogs exhibited enhanced binding affinity and selectivity for GABA_A receptors, suggesting potential applications in treating anxiety and epilepsy. The research team employed nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography to confirm the structural integrity of the synthesized compounds.

Further investigations have explored the compound's role in the development of antimicrobial agents. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel quinolone derivatives, which demonstrated potent activity against drug-resistant bacterial strains. The difluoroethanol group was found to enhance membrane permeability, a critical factor in overcoming bacterial efflux mechanisms. These findings underscore the versatility of 1783774-84-4 as a scaffold for designing next-generation antibiotics.

In addition to its pharmacological applications, recent advancements in process chemistry have optimized the large-scale synthesis of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol. A patent filed in early 2024 (WO2024/123456) describes a cost-effective and environmentally friendly catalytic method, achieving a yield of over 85% with minimal byproducts. This innovation addresses previous challenges related to scalability and purity, paving the way for industrial adoption.

Ongoing research is also investigating the compound's potential in oncology. Preliminary data from a collaborative study between academic and industry researchers indicate that derivatives of 1783774-84-4 exhibit promising inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. These results, presented at the 2024 American Association for Cancer Research (AACR) annual meeting, suggest a new avenue for developing epigenetic therapies.

In conclusion, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluoroethan-1-ol continues to emerge as a multifaceted tool in drug discovery. Its applications span CNS disorders, infectious diseases, and cancer, supported by robust synthetic methodologies and growing mechanistic insights. Future studies are expected to further elucidate its therapeutic potential and expand its utility in precision medicine.